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Compound of Interest

Compound Name: 3-Isopropyl-5-vinylpyridine

Cat. No.: B15223541 Get Quote

Proper management of 3-Isopropyl-5-vinylpyridine is critical to ensure laboratory safety and

environmental protection. This guide provides essential safety information and a step-by-step

disposal procedure for researchers, scientists, and drug development professionals. Adherence

to these guidelines will minimize risks associated with the handling and disposal of this

hazardous chemical.

Safety and Hazard Information
3-Isopropyl-5-vinylpyridine is a flammable and toxic substance that requires careful handling.

The following table summarizes its key hazard classifications according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15223541?utm_src=pdf-interest
https://www.benchchem.com/product/b15223541?utm_src=pdf-body
https://www.benchchem.com/product/b15223541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1]

Hazardous to the Aquatic

Environment, Acute
Category 2 H401: Toxic to aquatic life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects[1]

GHS Pictograms:

Flame: Flammable

Skull and Crossbones: Acute Toxicity (fatal or toxic)

Corrosion: Skin Corrosion, Serious Eye Damage

Exclamation Mark: Skin Sensitizer

Environment: Hazardous to the Aquatic Environment

Personal Protective Equipment (PPE)
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When handling 3-Isopropyl-5-vinylpyridine, the following personal protective equipment is

mandatory:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear flame-retardant antistatic protective clothing and gloves (e.g., butyl

rubber, nitrile rubber).[1][2]

Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working

outside a fume hood or in poorly ventilated areas.[2]

Disposal Protocol for 3-Isopropyl-5-vinylpyridine
The proper disposal of 3-Isopropyl-5-vinylpyridine is a regulated process due to its

hazardous nature. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[1]

Step-by-Step Disposal Procedure:
Waste Collection:

Collect waste 3-Isopropyl-5-vinylpyridine in a dedicated, properly labeled, and sealed

container.

The container must be made of a compatible material (e.g., glass or a suitable plastic) and

kept closed when not in use.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Isopropyl-5-vinylpyridine," and the associated hazard pictograms (Flammable, Toxic,

Corrosive, Environmental Hazard).

Storage:
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Store the waste container in a designated hazardous waste accumulation area.

This area should be a well-ventilated, cool, and dry location, away from heat, sparks, and

open flames.[1][2]

Ensure the storage area has secondary containment to prevent spills.

Arrange for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with accurate information about the waste, including the chemical name and

quantity.

The disposal of this chemical must be handled by a licensed and approved waste disposal

facility in accordance with all local, state, and federal regulations.[3][4]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 3-Isopropyl-5-vinylpyridine.
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Start: Have 3-Isopropyl-5-vinylpyridine Waste?

Collect in a dedicated, sealed, and compatible container.

Yes

Label container with:
- 'Hazardous Waste'

- '3-Isopropyl-5-vinylpyridine'
- Hazard Pictograms

Store in a designated, cool, dry, and well-ventilated hazardous waste area.

Contact Environmental Health & Safety (EHS) for pickup.

Provide EHS with waste information (name, quantity).

EHS transports to an approved waste disposal facility.

Click to download full resolution via product page

Caption: Disposal workflow for 3-Isopropyl-5-vinylpyridine.
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By following these procedures, you contribute to a safe laboratory environment and ensure that

hazardous chemical waste is managed in an environmentally responsible manner. Always

consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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